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Compound of Interest

Compound Name: Fenson

Cat. No.: B166868

For Immediate Reference: In Case of Emergency

» Spill: Evacuate the area. Wearing appropriate Personal Protective Equipment (PPE), contain
the spill using absorbent materials. Prevent entry into waterways. Collect and place in a
labeled, sealed container for hazardous waste disposal.

e Fire: Use dry chemical, CO2, or foam extinguishers. Fenson is a combustible solid.
e Exposure:
o Eyes: Immediately flush with water for at least 15 minutes. Seek medical attention.
o Skin: Remove contaminated clothing. Wash affected area with soap and water.
o Inhalation: Move to fresh air. Seek medical attention if symptoms occur.
o Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

This document provides detailed operational and disposal protocols for Fenson (4-
chlorophenyl benzenesulfonate), an organochlorine acaricide. It is intended for researchers,
scientists, and drug development professionals to ensure the safe handling and disposal of this
chemical, minimizing risks to personnel and the environment.

Chemical and Hazard Identification
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Fenson is a colorless to off-white solid, recognized as a hazardous substance. It is harmful if
swallowed, causes serious eye irritation, and is toxic to aquatic life with long-lasting effects.[1]
As an organochlorine pesticide, it is also considered a secondary hepatotoxin (a substance that
can cause liver damage with prolonged exposure).[2][3]

Quantitative Safety Data

While specific occupational exposure limits for Fenson have not been established, it is crucial
to handle it with care due to its hazardous nature.[4][5] For context, established limits for other
organochlorine pesticides are provided below. These should be used as a guide for risk
assessment and control measures.

. Issuing
Parameter Value Chemical T
Organization

Permissible Exposure

o 0.25 mg/m3 Aldrin OSHA
Limit (PEL) - TWA
Permissible Exposure

o 0.5 mg/m3 Heptachlor OSHA
Limit (PEL) - TWA
Recommended
Exposure Limit (REL) 0.5 mg/m3 [skin] Heptachlor NIOSH
- TWA

TWA: Time-Weighted Average over an 8-hour workday. Data sourced from OSHA and NIOSH
guidelines for comparable organochlorine pesticides.

Ecotoxicity Data

Fenson is toxic to aquatic organisms, and its release into the environment must be strictly

avoided.
Test Species Concentration Exposure Time
LC50 Rainbow Trout 6.6 mg/L 96 hours
LC50 Bluegill 5.1 mg/L 96 hours
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LC50: Lethal concentration for 50% of the test population. Data sourced from the Hazardous
Substances Data Bank (HSDB).[2]

Handling and Storage Procedures

Adherence to proper handling and storage protocols is the first line of defense against
accidental exposure and environmental contamination.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Fenson.

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[4][5]

o Skin Protection: Use chemical-resistant gloves (e.g., Viton®, Silver Shield®) and a lab coat
or impervious clothing.[4][5]

» Respiratory Protection: In areas with poor ventilation or where dust may be generated, use a
NIOSH-approved respirator.

Storage Requirements

o Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[2]

[4]
o Keep away from strong oxidizing agents and foodstuffs.

e Ensure secondary containment is in place to mitigate leaks.

Spill and Emergency Response

Immediate and correct response to a spill is critical to prevent harm.

Small Spill (Contained in the Lab)

o Evacuate and Secure: Immediately notify others in the vicinity and restrict access to the
area.
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» Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
one.

e Don PPE: Wear the appropriate PPE as outlined in Section 2.
e Contain and Absorb:

o Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or chemical
absorbent pads), starting from the outside and working inwards to prevent spreading.

o Do not use combustible materials like paper towels to absorb the initial spill.
e Collect Waste:

o Carefully sweep or scoop the absorbed material into a designated, leak-proof container for
hazardous waste.

o Use non-sparking tools if a solvent was involved in the Fenson formulation.
o Decontaminate:
o Clean the spill area with soap and water.

o Collect the cleaning materials (wipes, etc.) and place them in the hazardous waste
container.

o Label and Dispose: Seal and label the container as "Hazardous Waste: Fenson" and follow
the disposal procedures in Section 4.

Large Spill or Uncontrolled Release

o Evacuate Immediately: Evacuate all personnel from the affected area.

o Activate Emergency Systems: Activate the nearest fire alarm or emergency response
system.

o Contact Authorities: From a safe location, call your institution's emergency response team
and/or local emergency services (e.g., 911).

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b166868?utm_src=pdf-body
https://www.benchchem.com/product/b166868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Provide Information: Be prepared to provide the chemical name (Fenson/4-chlorophenyl
benzenesulfonate), the quantity spilled, the location, and any known hazards.

Fenson Disposal Procedures

Fenson and its containers must be disposed of as hazardous waste. Never dispose of Fenson
down the drain or in regular trash.[6]

Step-by-Step Disposal Protocol

e Segregation:
o Segregate Fenson waste as a chlorinated/halogenated organic waste.

o Do not mix with non-halogenated waste streams to avoid unnecessarily high disposal
costs.

o Waste Collection:

o Collect all Fenson waste (unused product, contaminated materials from spills, empty
containers) in a designated, compatible, and clearly labeled hazardous waste container.

o The label must include the words "Hazardous Waste" and the full chemical name.
o Container Management:
o Keep the waste container securely closed at all times, except when adding waste.
o Store the container in a designated satellite accumulation area.
» Final Disposal Method:

o The primary recommended method for the disposal of organochlorine pesticides like
Fenson is high-temperature incineration at a licensed chemical destruction facility.[2][7]
This process effectively destroys the compound, minimizing environmental impact.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste container.
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Empty Container Disposal

o Empty containers are also considered hazardous waste as they retain chemical residues.

» Containers can be triple-rinsed with a suitable solvent (e.g., acetone or methanol). The
rinsate must be collected and disposed of as hazardous waste.

 After proper rinsing, the container can be punctured to prevent reuse and disposed of
according to institutional and local regulations.[2]

Diagrams and Workflows
Fenson Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Fenson waste.
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Fenson Disposal Decision Workflow
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Caption: Workflow for the safe disposal of Fenson waste.
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Spill Response Logical Flow

This diagram outlines the logical steps to take in the event of a Fenson spill.

Fenson Spill Response Logical Flow
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Caption: Logical flow for responding to a Fenson spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Fenson: Comprehensive Disposal and Safety
Procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166868#fenson-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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